Cas no 1134872-85-7 ((R)-3-Amino-4,4-dimethylpentan-1-ol)
1134872-85-7 structure
Product Name:(R)-3-Amino-4,4-dimethylpentan-1-ol
CAS No:1134872-85-7
MF:C7H17NO
MW:131.215982198715
CID:4680703
Update Time:2023-08-15
(R)-3-Amino-4,4-dimethylpentan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (R)-3-amino-4,4-dimethylpentan-1-ol
- (R)-3-Amino-4,4-dimethylpentan-1-ol
-
- Inchi: 1S/C7H17NO/c1-7(2,3)6(8)4-5-9/h6,9H,4-5,8H2,1-3H3/t6-/m1/s1
- InChI Key: JMAOWDJEWXBRGR-ZCFIWIBFSA-N
- SMILES: OCC[C@H](C(C)(C)C)N
Computed Properties
- Exact Mass: 131.131014166 g/mol
- Monoisotopic Mass: 131.131014166 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 75.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 46.2
- Molecular Weight: 131.22
(R)-3-Amino-4,4-dimethylpentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB04319-5g |
(R)-3-amino-4,4-dimethylpentan-1-ol |
1134872-85-7 | 95% | 5g |
$2550 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757877-1g |
(r)-3-Amino-4,4-dimethylpentan-1-ol |
1134872-85-7 | 98% | 1g |
¥13371.00 | 2024-08-09 |
(R)-3-Amino-4,4-dimethylpentan-1-ol Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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